Cas no 151797-83-0 (1-(dimethyl-1H-1,2,3-triazol-4-yl)ethan-1-one)

• Product Name: 1-(dimethyl-1H-1,2,3-triazol-4-yl)ethan-1-one
• CAS No: 151797-83-0
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 99434
• PubChem ID: 4281527
• Update Time: 2025-09-25

1-(dimethyl-1H-1,2,3-triazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)-
• 1-(1,5-Dimethyl-1H-1,2,3-triazol-4-yl)ethanone
• Ethanone, 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)- (9CI)
• 1-(dimethyl-1H-1,2,3-triazol-4-yl)ethan-1-one
• 151797-83-0
• SCHEMBL12343345
• AKOS022445606
• 1-(1,5-dimethyltriazol-4-yl)ethanone
• EN300-1128068
• 4-acetyl-1,5-dimethyl-1,2,3-triazole

• Inchi： 1S/C6H9N3O/c1-4-6(5(2)10)7-8-9(4)3/h1-3H3
• InChI Key： MCIHIVHKYDVHKQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)N(C)N=N1

Computed Properties

• Exact Mass: 139.07467
• Monoisotopic Mass: 139.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones